Cas no 566151-72-2 (2-Azabicyclo[4.1.0]heptan-3-one,5-methyl-,(1R,5S,6R)-rel-(9CI))

2-Azabicyclo[4.1.0]heptan-3-one,5-methyl-,(1R,5S,6R)-rel-(9CI) structure
566151-72-2 structure
Product Name:2-Azabicyclo[4.1.0]heptan-3-one,5-methyl-,(1R,5S,6R)-rel-(9CI)
CAS No:566151-72-2
MF:C7H11NO
MW:125.168341875076
CID:945638
Update Time:2024-06-13

2-Azabicyclo[4.1.0]heptan-3-one,5-methyl-,(1R,5S,6R)-rel-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Azabicyclo[4.1.0]heptan-3-one,5-methyl-,(1R,5S,6R)-rel-(9CI)
    • (1R,2S,6R)-2-methyl-5-azabicyclo[4.1.0]heptan-4-one
    • (1R,5S,6R)-5-METHYL-2-AZABICYCLO[4.1.0]HEPTAN-3-ONE
    • 2-Azabicyclo[4.1.0]heptan-3-one, 5-methyl-, (1R,5S,6R)-rel-
    • Inchi: 1S/C7H11NO/c1-4-2-7(9)8-6-3-5(4)6/h4-6H,2-3H2,1H3,(H,8,9)/t4-,5+,6+/m0/s1
    • InChI Key: VMMBPGXMECNGGH-KVQBGUIXSA-N
    • SMILES: [C@]12([H])[C@]([H])(C1)[C@@H](C)CC(=O)N2

Experimental Properties

  • Density: 1.063±0.06 g/cm3(Predicted)
  • Boiling Point: 280.3±9.0 °C(Predicted)
  • pka: 16.66±0.40(Predicted)
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